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Compound of Interest

Compound Name: 5-Methylhexane-1,5-diol
CAS No.: 1462-11-9
Cat. No.: B156353
Get Quote
. J

For researchers and professionals in the fast-paced world of drug development and scientific
research, the responsible management of chemical waste is not just a regulatory hurdle, but a
cornerstone of a safe and ethical laboratory environment. This guide provides a detailed, step-
by-step protocol for the proper disposal of 5-Methylhexane-1,5-diol, ensuring the safety of
laboratory personnel and the protection of our environment.

Understanding the Compound: Safety and Hazard
Profile

Before any disposal procedure, a thorough understanding of the chemical's properties is
paramount. 5-Methylhexane-1,5-diol (CAS No. 1462-11-9) is a flammable liquid and vapor
that can cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] A
comprehensive understanding of these hazards informs every step of the handling and
disposal process.

Key Safety and Physical Properties:
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Property Value Source
Molecular Formula C7H1602 PubChem[1]
Molecular Weight 132.20 g/mol PubChem[1]

Flammable liquid and vapor
(Category 3), Skin irritation
(Category 2), Serious eye
GHS Hazard Classification irritation (Category 2A), PubChem[1]
Specific target organ toxicity —
single exposure (respiratory

tract irritation)

The Core Principle: Hazardous Waste Management

Due to its flammability and irritant properties, 5-Methylhexane-1,5-diol must be treated as
hazardous waste.[1][2] Improper disposal, such as pouring it down the drain or discarding it
with regular trash, can lead to serious consequences, including environmental contamination
and fire hazards.[2][3]

It is crucial to note that diluting hazardous waste as a means of disposal is illegal and
ineffective.[4] Even when diluted, the chemical properties that render it hazardous remain, and
it must be managed through the appropriate hazardous waste stream.[4]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of 5-
Methylhexane-1,5-diol.

Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:
o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: A lab coat or chemical-resistant apron.
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Waste Collection and Containerization:

Designated Waste Container: Use a dedicated, chemically compatible container for
collecting 5-Methylhexane-1,5-diol waste. Glass bottles are often a suitable choice.[5] The
container must have a secure, tightly sealing lid to prevent leaks and vapor release.

Clear Labeling: The container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "5-Methylhexane-1,5-diol". If it is in a solution, the solvent must also be
specified on the label.[5]

Segregation: This waste stream should be segregated from other chemical wastes to prevent
accidental reactions.[5] Specifically, keep it away from strong oxidizing agents, acids, and
bases.

Headspace: Do not overfill the waste container. Leave at least 10% of headspace to
accommodate any potential vapor expansion.[5]

Storage of Hazardous Waste:

Designated Area: Store the sealed hazardous waste container in a designated, well-
ventilated, and cool secondary containment area.[5]

Ignition Sources: The storage area must be free of any potential ignition sources, such as
open flames, hot plates, or sparking equipment.[4]

Accumulation Time: Be aware of and adhere to your institution's guidelines regarding the
maximum time hazardous waste can be accumulated in the laboratory before it is collected.

[5]

Arranging for Disposal:

Contact EHS: The final step is to contact your institution's Environmental Health and Safety
(EHS) department or the designated hazardous waste management office to schedule a
pickup.[5]

Provide Information: Be prepared to provide accurate information about the waste, including
the chemical name, quantity, and any other relevant details.[5]
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o Documentation: Follow all institutional procedures for completing waste manifest
documentation.[5]

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is critical.
o Small Spills: For small spills that can be cleaned up in less than 15 minutes, use absorbent

pads from a chemical spill kit to contain and absorb the liquid.[4] Dispose of the
contaminated absorbent materials as hazardous waste.

o Large Spills: If a spill is large or poses a significant health threat, evacuate the area, warn
others, and contact your institution's emergency response team.[4]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pdf.benchchem.com/15423/Proper_Disposal_of_7_Methyloct_3_yne_1_5_diol_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation & Collection -
Spill Response

> -

—
ol oo T
>

Interim‘ 'Storage

Store in Designated,
Ventilated, Cool Area

Y
Segregate from
Incompatible Chemicals

Final Iiisposal

—~
S—
—_—

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b156353/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-safe-disposal-of-5-methylhexane-1-5-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Regulatory Context

The disposal of 5-Methylhexane-1,5-diol falls under the regulations for hazardous waste due
to its ignitability. The U.S. Environmental Protection Agency (EPA) regulates ignitable
hazardous wastes under the Resource Conservation and Recovery Act (RCRA).[3] Aqueous
solutions containing less than 24% alcohol by volume may be exempt from these regulations,
but this exemption is unlikely to apply to pure or highly concentrated forms of 5-Methylhexane-
1,5-diol used in laboratory settings.[6][7] Therefore, it is essential to manage it as a regulated
hazardous waste.

Conclusion

The proper disposal of 5-Methylhexane-1,5-diol is a critical aspect of laboratory safety and
environmental responsibility. By following these detailed procedures, researchers and drug
development professionals can ensure they are in compliance with regulations, protecting
themselves and their colleagues, and contributing to a culture of safety and sustainability within
their institutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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